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Scutellaric acid Scutellaric acid
Brand Name: Vulcanchem
CAS No.: 102919-76-6
VCID: VC0241678
InChI: InChI=1S/C30H48O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-23,31-32H,8-18H2,1-6H3,(H,33,34)/t20-,21+,22+,23+,26-,27+,28+,29+,30-/m0/s1
SMILES:
Molecular Formula: C30H48O4
Molecular Weight: 472.7 g/mol

Scutellaric acid

CAS No.: 102919-76-6

Main Products

VCID: VC0241678

Molecular Formula: C30H48O4

Molecular Weight: 472.7 g/mol

Scutellaric acid - 102919-76-6

CAS No. 102919-76-6
Product Name Scutellaric acid
Molecular Formula C30H48O4
Molecular Weight 472.7 g/mol
IUPAC Name (4aS,6aR,6aS,6bR,8aR,9S,10R,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C30H48O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-23,31-32H,8-18H2,1-6H3,(H,33,34)/t20-,21+,22+,23+,26-,27+,28+,29+,30-/m0/s1
Standard InChIKey PGOYMURMZNDHNS-JZLUYQONSA-N
Isomeric SMILES C[C@]12CC[C@H]([C@]([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)C)(C)CO)O
Canonical SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)O)C)C)C2C1)C)C(=O)O)C
Appearance Powder
Synonyms Scutellaric acid
PubChem Compound 12302571
Last Modified Nov 11 2021
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